Cas no 77493-04-0 (2-(1,2,4-benzotriazin-3-yl)acetamide)
77493-04-0 structure
Product Name:2-(1,2,4-benzotriazin-3-yl)acetamide
CAS No:77493-04-0
MF:C9H8N4O
MW:188.186020851135
CID:1785290
PubChem ID:53671
Update Time:2025-04-21
2-(1,2,4-benzotriazin-3-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(1,2,4-benzotriazin-3-yl)acetamide
- 1,2,4-Benzotriazin-3-ylessigsaeureamid
- 2-benzo[e]1,2,4-triazin-3-ylacetamide
- ZINC01853863
- AC1L1FDC
- 1,2,4-BENZOTRIAZINE-3-ACETAMIDE
- BRN 5739034
- LS-41504
- ST51036126
- 1,2,4-Benzotriazin-3-ylessigsaeureamid; 2-benzo[e]1,2,4-triazin-3-ylacetamide; ZINC01853863; AC1L1FDC; 1,2,4-BENZOTRIAZINE-3-ACETAMIDE; BRN 5739034; LS-41504; ST51036126;
- 2-(1,2,4-Benzotriazin-3-yl)ethanimidic acid
- AKOS024385457
- DTXSID80998678
- 77493-04-0
-
- Inchi: 1S/C9H8N4O/c10-8(14)5-9-11-6-3-1-2-4-7(6)12-13-9/h1-4H,5H2,(H2,10,14)
- InChI Key: QETXMGDPXHAZDG-UHFFFAOYSA-N
- SMILES: O=C(CC1=NN=C2C=CC=CC2=N1)N
Computed Properties
- Exact Mass: 188.06994
- Monoisotopic Mass: 188.06981089g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 81.8Ų
Experimental Properties
- PSA: 81.76
2-(1,2,4-benzotriazin-3-yl)acetamide Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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